Stercobilinogen
Stercobilinogen
Stercobilinogen is a member of bilanes.
Brand Name:
Vulcanchem
CAS No.:
17095-63-5
VCID:
VC21041998
InChI:
InChI=1S/C33H48N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h16,19-21,26-27,34-35H,7-15H2,1-6H3,(H,36,43)(H,37,42)(H,38,39)(H,40,41)
SMILES:
CCC1C(C(=O)NC1CC2=C(C(=C(N2)CC3=C(C(=C(N3)CC4C(C(C(=O)N4)CC)C)C)CCC(=O)O)CCC(=O)O)C)C
Molecular Formula:
C33H48N4O6
Molecular Weight:
596.8 g/mol
Stercobilinogen
CAS No.: 17095-63-5
Cat. No.: VC21041998
Molecular Formula: C33H48N4O6
Molecular Weight: 596.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Stercobilinogen is a member of bilanes. |
|---|---|
| CAS No. | 17095-63-5 |
| Molecular Formula | C33H48N4O6 |
| Molecular Weight | 596.8 g/mol |
| IUPAC Name | 3-[2-[[3-(2-carboxyethyl)-5-[(3-ethyl-4-methyl-5-oxopyrrolidin-2-yl)methyl]-4-methyl-1H-pyrrol-2-yl]methyl]-5-[(4-ethyl-3-methyl-5-oxopyrrolidin-2-yl)methyl]-4-methyl-1H-pyrrol-3-yl]propanoic acid |
| Standard InChI | InChI=1S/C33H48N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h16,19-21,26-27,34-35H,7-15H2,1-6H3,(H,36,43)(H,37,42)(H,38,39)(H,40,41) |
| Standard InChI Key | VKGRRZVYCXLHII-UHFFFAOYSA-N |
| Isomeric SMILES | CC[C@@H]1[C@H](C(=O)N[C@H]1CC2=C(C(=C(N2)CC3=C(C(=C(N3)C[C@H]4[C@@H]([C@H](C(=O)N4)CC)C)C)CCC(=O)O)CCC(=O)O)C)C |
| SMILES | CCC1C(C(=O)NC1CC2=C(C(=C(N2)CC3=C(C(=C(N3)CC4C(C(C(=O)N4)CC)C)C)CCC(=O)O)CCC(=O)O)C)C |
| Canonical SMILES | CCC1C(C(=O)NC1CC2=C(C(=C(N2)CC3=C(C(=C(N3)CC4C(C(C(=O)N4)CC)C)C)CCC(=O)O)CCC(=O)O)C)C |
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